Cas no 1885090-83-4 (4-(but-3-yn-1-yl)piperidine hydrochloride)

• Product Name: 4-(but-3-yn-1-yl)piperidine hydrochloride
• CAS No: 1885090-83-4
• MF: C₉H₁₆ClN
• MW: 173.683041572571
• CID: 5182256
• PubChem ID: 154734329
• Update Time: 2025-06-30

4-(but-3-yn-1-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)piperidine hydrochloride
• ZB1834
• 4-but-3-ynylpiperidine;hydrochloride
• 1885090-83-4
• 4-(But-3-yn-1-yl)piperidinehydrochloride
• EN300-33212064
• G74171

• Inchi： 1S/C9H15N.ClH/c1-2-3-4-9-5-7-10-8-6-9;/h1,9-10H,3-8H2;1H
• InChI Key： AMULANYJBIQYSD-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)CC#C.Cl

Computed Properties

• Exact Mass: 173.0971272g/mol
• Monoisotopic Mass: 173.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-(but-3-yn-1-yl)piperidine hydrochloride

4-(But-3-yn-1-yl)piperidine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1885090-83-4, known as 4-(but-3-yn-1-yl)piperidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of piperidine, a six-membered cyclic amine, with a butynyl group attached at the 4-position of the ring. The presence of the butynyl group introduces unique electronic and steric properties, making this compound a valuable building block in various chemical reactions and applications.

4-(But-3-yn-1-yl)piperidine hydrochloride is synthesized through a combination of nucleophilic substitution and alkyne chemistry. The synthesis typically involves the reaction of piperidine with an appropriate alkylating agent containing a butynyl group, followed by acidification to yield the hydrochloride salt. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving the overall yield of the compound.

The structure of 4-(but-3-yn-1-yl)piperidine hydrochloride is characterized by its rigid cyclic amine framework and the terminal alkyne group at the 4-position. This unique structure imparts several desirable properties, including high thermal stability, good solubility in organic solvents, and reactivity towards various electrophiles and nucleophiles. These properties make it an ideal candidate for use in click chemistry reactions, such as the Huisgen cycloaddition, where it can serve as a versatile starting material for constructing complex molecular architectures.

One of the most promising applications of 4-(but-3-yn-1-yl)piperidine hydrochloride lies in its potential as a precursor for drug development. Piperidine derivatives are well-known for their ability to modulate biological targets such as ion channels, enzymes, and receptors. Recent studies have demonstrated that this compound can be used to synthesize bioactive molecules with potential anti-inflammatory, antitumor, and neuroprotective activities. For instance, researchers have utilized this compound to develop small-molecule inhibitors targeting key enzymes involved in cancer cell proliferation.

In addition to its role in pharmaceuticals, 4-(but-3-yn-1-ylylpiperidine hydrochloride has found applications in materials science. Its ability to undergo metal-catalyzed cross-coupling reactions has made it a valuable component in the synthesis of advanced materials such as conductive polymers and nanoparticles. For example, recent work has shown that this compound can be used to prepare piperidine-based polymers with enhanced electrical conductivity and mechanical stability.

The study of 4-(but-3-yinyl)piperidine hydrochloride has also led to new insights into its stereochemical properties and reactivity patterns. Researchers have explored its behavior under various reaction conditions, revealing its propensity to undergo enantioselective transformations when subjected to chiral catalysts. These findings have opened up new avenues for asymmetric synthesis, enabling the preparation of enantiomerically pure derivatives with potential applications in chiral recognition and catalysis.

From an environmental perspective, 4-(but-yinyl)piperidine hydrochloride exhibits favorable biodegradation characteristics under aerobic conditions. This makes it an attractive option for use in green chemistry processes where minimizing environmental impact is a priority. Furthermore, its compatibility with renewable feedstocks has positioned it as a sustainable alternative to traditional synthetic routes.

In conclusion, 4-(but-yinyl)piperidine hydrochloride (CAS No. 1885090-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methodologies and application development, underscores its importance as a valuable tool in modern chemical research.